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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593864 Get Quote

Demethylsonchifolin: A Technical Guide for
Researchers
For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a comprehensive overview of the known physical and chemical

properties of Demethylsonchifolin, a sesquiterpene lactone of interest. Due to the limited

availability of specific experimental data for Demethylsonchifolin, this guide supplements

known information with established methodologies for the isolation, purification, and

characterization of structurally related sesquiterpene lactones from the Asteraceae family.

Physicochemical Properties
Demethylsonchifolin is a natural product with the molecular formula C20H24O6 and a

molecular weight of 360.40 g/mol .[1] While specific experimental data for some properties are

not readily available in the public domain, the following table summarizes the known and

predicted physicochemical characteristics.
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Property Value Source

Molecular Formula C20H24O6 [1]

Molecular Weight 360.40 g/mol [1]

Density 1.2±0.1 g/cm³ [1]

Boiling Point 563.2±50.0 °C at 760 mmHg [1]

Flash Point 198.0±23.6 °C [1]

LogP 3.90 [1]

Melting Point Data not available

Solubility

Data not available for specific

solvents. As a sesquiterpene

lactone, it is expected to be

soluble in organic solvents like

methanol, ethanol, ethyl

acetate, and chloroform.

Appearance Data not available

Spectral Data
Detailed spectral data for Demethylsonchifolin are not currently available in published

literature. However, the following are the expected spectral characteristics based on its

chemical structure and data from analogous sesquiterpene lactones.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR: The proton NMR spectrum is expected to show characteristic signals for vinyl

protons, protons adjacent to oxygenated carbons, and methyl groups.

¹³C-NMR: The carbon NMR spectrum will display signals corresponding to carbonyl groups

(in the lactone and ester moieties), olefinic carbons, carbons bonded to oxygen, and aliphatic

carbons.

Infrared (IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://academic.oup.com/bbb/article-abstract/67/10/2154/5944636
https://academic.oup.com/bbb/article-abstract/67/10/2154/5944636
https://academic.oup.com/bbb/article-abstract/67/10/2154/5944636
https://academic.oup.com/bbb/article-abstract/67/10/2154/5944636
https://academic.oup.com/bbb/article-abstract/67/10/2154/5944636
https://academic.oup.com/bbb/article-abstract/67/10/2154/5944636
https://www.benchchem.com/product/b15593864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The IR spectrum of Demethylsonchifolin is predicted to exhibit strong absorption bands

corresponding to the following functional groups:

γ-lactone carbonyl: ~1770 cm⁻¹

Ester carbonyl: ~1735 cm⁻¹

Carbon-carbon double bonds (C=C): ~1650 cm⁻¹

Carbon-oxygen (C-O) stretching: ~1250-1000 cm⁻¹

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) should confirm the molecular formula C20H24O6

by providing an accurate mass measurement of the molecular ion [M]+ or adducts such as

[M+H]+ or [M+Na]+.

Experimental Protocols
While specific protocols for Demethylsonchifolin are not documented, the following general

procedures for the isolation and purification of sesquiterpene lactones from plants of the

Asteraceae family, such as Smallanthus sonchifolius (yacon), are widely applicable.[2][3]

General Isolation and Extraction Workflow
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Caption: General workflow for the isolation and purification of Demethylsonchifolin.
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Detailed Methodologies
3.2.1. Extraction

Air-dry the plant material (e.g., leaves of Smallanthus sonchifolius) at room temperature and

grind into a fine powder.

Macerate the powdered material with a suitable organic solvent (e.g., 95% ethanol or

methanol) at a ratio of 1:10 (w/v) for 48-72 hours at room temperature.

Filter the extract and repeat the extraction process on the plant residue two more times to

ensure complete extraction.

Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to

obtain the crude extract.

3.2.2. Solvent Partitioning

Suspend the crude extract in water and perform sequential liquid-liquid partitioning with

solvents of increasing polarity.

First, partition against a non-polar solvent like n-hexane to remove lipids and other non-polar

compounds.

Next, partition the aqueous layer with a medium-polarity solvent such as ethyl acetate.

Sesquiterpene lactones typically partition into this layer.

Collect and concentrate the ethyl acetate fraction.

3.2.3. Chromatographic Purification

Subject the concentrated ethyl acetate fraction to column chromatography on silica gel.

Elute the column with a gradient of solvents, starting with a non-polar solvent system (e.g.,

n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl

acetate).
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Collect fractions and monitor their composition by thin-layer chromatography (TLC),

visualizing with a suitable staining reagent (e.g., vanillin-sulfuric acid).

Pool the fractions containing the compound of interest and concentrate them.

If necessary, perform further purification steps such as preparative HPLC to achieve high

purity.

Biological Activity and Signaling Pathways
Specific studies on the biological activity of Demethylsonchifolin are limited. However,

sesquiterpene lactones isolated from Smallanthus sonchifolius and other Asteraceae species

have demonstrated a range of biological activities, including antimicrobial, trypanocidal, and

leishmanicidal effects.[1][4][5] It is plausible that Demethylsonchifolin shares some of these

properties.

Further research is required to elucidate the specific biological targets and mechanisms of

action of Demethylsonchifolin. Potential areas of investigation could include its effects on

inflammatory pathways and apoptosis, which are common targets for sesquiterpene lactones.

Hypothetical Signaling Pathway Investigation Workflow
The following diagram illustrates a potential workflow for investigating the effect of

Demethylsonchifolin on a signaling pathway, such as the NF-κB pathway, which is often

modulated by sesquiterpene lactones.
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Caption: A potential experimental workflow to study the effect of Demethylsonchifolin on a

signaling pathway.

Conclusion
Demethylsonchifolin is a sesquiterpene lactone with potential for further scientific

investigation. This guide provides the currently available physicochemical data and outlines

established methodologies for its extraction and purification based on related compounds. The

lack of specific biological and spectral data highlights a significant knowledge gap and presents

an opportunity for future research to fully characterize this natural product and explore its

therapeutic potential. Researchers are encouraged to utilize the general protocols provided

herein as a starting point for their investigations into Demethylsonchifolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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